SRN-927
Description
SRN-927 is an orally available, nonsteroidal selective estrogen receptor degrader (SERD), with potential antineoplastic activity. Upon oral administration, SERD SRN-927 specifically binds to the estrogen receptor (ER) and induces a conformational change that results in the degradation of the receptor. This prevents ER-mediated signaling and inhibits the growth and survival of ER-expressing cancer cells.
Scientific Research Applications
Stimulated Raman Scattering and its Development
Stimulated Raman Scattering (SRS) is a nonlinear technique that probes vibrational modes of molecules and has seen significant advances in recent years. Originally used for probing bulk media, SRS now enables imaging of biological tissues and cells at the microscale, and characterizing samples at the nanoscale. This development showcases the utility of SRS in molecular sciences (Prince, Frontiera, & Potma, 2017).
Superfund Research Program (SRP) in Environmental Health
The Superfund Research Program (SRP) focuses on finding scientific solutions to health and environmental problems associated with hazardous waste sites. Supported by the National Institute of Environmental Health Sciences, SRP has contributed to understanding arsenic’s toxicity, benzene’s impact on human bone marrow, and development of novel analytic techniques like luciferase expression assay and laser fragmentation fluorescence spectroscopy (Landrigan et al., 2015).
Advances in Satellite Remote Sensing (SRS) for Ecological Applications
Satellite Remote Sensing (SRS) provides crucial data for biodiversity monitoring and environmental change impacts. It enables standardized, verifiable information on biodiversity indicators, supporting an integrated approach to natural resource management (Pettorelli et al., 2014).
Cellular Imaging Using Stimulated Raman Scattering Microscopy
Stimulated Raman Scattering (SRS) microscopy is a key tool for cellular imaging. Its chemical specificity, high spatial resolution, and image acquisition speed make it an excellent choice for monitoring cellular dynamics and responses to external stimuli (Hill & Fu, 2019).
Role of SRS in Scientific Research Abilities of Universities
Scientific Research Ability (SRA) is a key index for assessing the strength of universities. An improved neural network has been developed to evaluate the SRA, showing that the evaluation system effectively reflects the research capacity of academic institutions (Lai & Zhang, 2022).
Stimuli-Responsive Supramolecular Nano-Systems (SRNS)
SRNS, based on Pillar[n]arenes, are significant in scientific research due to their ability to switch functions upon exposure to stimuli. These systems have applications in hydrogels, sensors, bioimaging, and controlled drug release (Wang, Pei, Feng, & Pei, 2019).
Handheld Stimulated Raman Scattering Microscope for In Vivo Imaging
A handheld Stimulated Raman Scattering (SRS) microscope has been developed for in situ chemical imaging. This innovation enables in vivo compositional analysis and has broad applications in fields like medical diagnosis and surgical guidance (Liao et al., 2018).
properties
Product Name |
SRN-927 |
|---|---|
IUPAC Name |
NONE |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SRN927; SRN 927; SRN-927. |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
